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Compound of Interest

Compound Name: AM-966

Cat. No.: B605391 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for AM-966, a potent and selective LPA1 receptor antagonist. Due to the

absence of a specific Safety Data Sheet (SDS) in the public domain, the following procedures

are based on general best practices for the disposal of solid organic chemical waste of

unknown or non-characterized hazardousness. It is imperative to treat AM-966 as a hazardous

substance and to consult with your institution's Environmental Health and Safety (EHS)

department for specific guidelines and compliance with local, state, and federal regulations.

Key Properties of AM-966
A summary of the known quantitative data for AM-966 is presented below to inform handling

and storage protocols.

Property Value

Molecular Formula C₂₇H₂₃ClN₂O₅

Molecular Weight 490.9 g/mol

Form Solid

Recommended Storage -20°C for up to 1 year; -80°C for up to 2 years
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Step-by-Step Disposal Protocol for AM-966
The following protocol outlines the essential steps for the safe disposal of AM-966. This

procedure should be performed in a designated area, typically a fume hood, while wearing

appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves.

1. Waste Classification and Segregation:

Initial Assessment: In the absence of a specific SDS, AM-966 should be treated as a

hazardous solid organic waste.

Segregation: Do not mix AM-966 waste with other waste streams, such as aqueous waste,

solvents, or sharps. Keep it in a dedicated and clearly labeled container.

2. Waste Container Selection and Labeling:

Container: Use a chemically resistant, sealable container appropriate for solid waste. Ensure

the container is in good condition and compatible with the waste.

Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the

full chemical name: "AM-966". The label should also include the date of accumulation and

the principal investigator's name and contact information.

3. Collection of Waste:

Solid Waste: Place any solid AM-966, contaminated weighing boats, or filter papers directly

into the designated hazardous waste container.

Contaminated Materials: Any disposable materials that have come into contact with AM-966,

such as gloves or paper towels, should also be disposed of in the same container.

Rinsing: If rinsing glassware that contained AM-966, use a minimal amount of an appropriate

organic solvent (e.g., acetone or ethanol). The resulting solvent rinse should be collected in a

designated "Halogenated" or "Non-Halogenated" organic solvent waste container, depending

on your institution's waste stream protocols. Do not pour this rinse down the drain.

4. Storage of Waste:
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Location: Store the sealed hazardous waste container in a designated satellite accumulation

area, which is typically a secondary container within a fume hood or a ventilated cabinet.

Incompatibles: Ensure the AM-966 waste container is not stored with incompatible

chemicals, such as strong oxidizing agents.

5. Final Disposal:

Contact EHS: Once the waste container is full or has been in storage for a period defined by

your institution (often not to exceed 90 days), contact your institution's Environmental Health

and Safety (EHS) department to arrange for pickup and proper disposal.

Experimental Workflow for Disposal
The logical flow for the proper disposal of AM-966 is visualized in the diagram below. This

workflow emphasizes the critical decision points and safety measures required for handling

chemical waste in a laboratory setting.
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AM-966 Disposal Workflow

Start: AM-966 Waste Generated

Wear Appropriate PPE
(Goggles, Lab Coat, Gloves)

Safety First

Rinse Contaminated Glassware
with Organic Solvent

If applicable

Classify as Hazardous
Solid Organic Waste

Select & Label Waste Container
'Hazardous Waste - AM-966'

Place Solid Waste in Container

Store Sealed Container in
Satellite Accumulation Area

Collect Solvent Rinse in
Designated Liquid Waste Container

Contact EHS for Pickup

Container Full or Time Limit Reached

End: Proper Disposal by EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of AM-966.

By adhering to these procedures and consulting with your institutional safety experts, you can

ensure the safe and compliant disposal of AM-966, thereby fostering a secure research
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environment.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of AM-966].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605391#am-966-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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